Carbamic acid, dimethyl-, 2,6-dimethyl-4-pyridinyl ester

• CAS No.: 3567-51-9
• Molecular Formula: C10H14N2O2
• Molecular Weight: 194.23 g/mol
• IUPAC Name: (2,6-dimethylpyridin-4-yl) N,N-dimethylcarbamate
• InChI: InChI=1S/C10H14N2O2/c1-7-5-9(6-8(2)11-7)14-10(13)12(3)4/h5-6H,1-4H3
• InChI Key: ZRGHQYBDXCTONF-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC(=N1)C)OC(=O)N(C)C

Description

Carbamic acid, dimethyl-, 2,6-dimethyl-4-pyridinyl ester is a useful research compound. Its molecular formula is C10H14N2O2 and its molecular weight is 194.23 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

30,8 g (0,25 mole) of 2,6-dimethyl-4-hydroxypyridine were suspended in 500 ml of acetonitrile, 69 g (0,5 mole) of potassium carbonate were added and the mixture was heated to reflux temperature for 2 hours. Subsequently 47 g (0,44 mole) of dimethylcarbamic acid chloride were added at an interior temperature of approximately 60°-70° C. and the mixture was maintained for two hours at about 80° C.